2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

• CAS No.: 748785-27-5
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
• InChI: InChI=1S/C17H14N4O3/c18-9-11-8-13-15(19-14-5-1-2-6-20(14)17(13)23)21(16(11)22)10-12-4-3-7-24-12/h1-2,5-6,8,12H,3-4,7,10H2
• InChI Key: LZWKFLBGFCLWMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(C=C(C2=O)C#N)C(=O)N4C=CC=CC4=N3

Description

• The compound’s systematic name is quite complex, but we can break it down:
  • It contains a triazatricyclo[8.4.0.03,8]tetradeca core, which refers to a fused ring system with specific nitrogen atoms.
  • The 5-carbonitrile group indicates a nitrile functional group (–CN) attached to the fifth position.
  • The 2,6-dioxo part suggests two ketone groups (–C=O) at positions 2 and 6.
  • The 7-(oxolan-2-ylmethyl) moiety involves a cyclic ether (oxolan) linked to the seventh position.
• Overall, this compound belongs to a class of complex heterocyclic molecules.

Preparation Methods

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Chemical Reactions Analysis

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Mechanism of Action

Comparison with Similar Compounds

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